Cas no 1220039-62-2 (3-Aminoisonicotinaldehyde dihydrochloride)

• Product Name: 3-Aminoisonicotinaldehyde dihydrochloride
• CAS No: 1220039-62-2
• MF: C₆H₈Cl₂N₂O
• MW: 195.04651927948
• MDL: MFCD15474984
• CID: 1084076
• PubChem ID: 53407732
• Update Time: 2025-05-21

3-Aminoisonicotinaldehyde dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Aminoisonicotinaldehyde dihydrochloride
• 3-Amino-pyridine-4-carbaldehyde dihydrochloride
• C6H8Cl2N2O
• 3-aminopyridine-4-carbaldehyde;dihydrochloride
• SB31932
• 3-Aminoisonicotinaldehydedihydrochloride
• CS-0442636
• DB-356848
• 1220039-62-2
• 3-AMINOPYRIDINE-4-CARBALDEHYDE DIHYDROCHLORIDE

• MDL： MFCD15474984
• Inchi： 1S/C6H6N2O.2ClH/c7-6-3-8-2-1-5(6)4-9;;/h1-4H,7H2;2*1H
• InChI Key： CTDUROGCTNGSPW-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=CC1C=CN=CC=1N

Computed Properties

• Exact Mass: 194.0013683g/mol
• Monoisotopic Mass: 194.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 3-Aminoisonicotinaldehyde dihydrochloride

3-Aminoisonicotinaldehyde Dihydrochloride (CAS No. 1220039-62-2): A Versatile Building Block in Organic Synthesis

3-Aminoisonicotinaldehyde dihydrochloride (CAS No. 1220039-62-2) is a highly valuable chemical intermediate widely used in pharmaceutical research, agrochemical development, and material science. This compound, characterized by its amino and aldehyde functional groups, serves as a critical building block for synthesizing more complex molecules. Its unique structure makes it particularly useful in the design of heterocyclic compounds, which are prevalent in many biologically active substances.

The growing interest in 3-Aminoisonicotinaldehyde dihydrochloride is driven by its applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. Researchers frequently search for "3-Aminoisonicotinaldehyde dihydrochloride synthesis" or "CAS 1220039-62-2 applications" to explore its potential in medicinal chemistry. The compound's ability to act as a precursor for nicotinic acid derivatives further enhances its relevance in the pharmaceutical industry.

One of the key advantages of 3-Aminoisonicotinaldehyde dihydrochloride is its compatibility with various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are essential for constructing complex molecular architectures, making this compound indispensable in modern synthetic chemistry. Additionally, its dihydrochloride salt form improves stability and solubility, facilitating its use in aqueous reaction conditions.

In recent years, the demand for 3-Aminoisonicotinaldehyde dihydrochloride has surged due to its role in developing small-molecule therapeutics. The rise of personalized medicine and targeted drug delivery systems has further highlighted its importance. Researchers often inquire about "3-Aminoisonicotinaldehyde dihydrochloride suppliers" or "CAS 1220039-62-2 price," reflecting its commercial significance.

Beyond pharmaceuticals, 3-Aminoisonicotinaldehyde dihydrochloride finds applications in material science, particularly in the synthesis of organic electronic materials. Its ability to form stable complexes with metals makes it useful in creating conductive polymers and light-emitting diodes (LEDs). This versatility has led to increased interest from industries focused on advanced materials and renewable energy solutions.

For laboratory use, 3-Aminoisonicotinaldehyde dihydrochloride is typically handled under standard safety protocols. While not classified as hazardous, proper storage in a cool, dry place is recommended to maintain its integrity. The compound's melting point, solubility, and other physicochemical properties are well-documented, aiding researchers in optimizing reaction conditions.

The future of 3-Aminoisonicotinaldehyde dihydrochloride looks promising, with ongoing research exploring its potential in catalysis and green chemistry. As industries shift toward sustainable practices, this compound's role in eco-friendly synthesis methods is gaining attention. Its compatibility with biocatalysts and enzymatic reactions positions it as a key player in the transition to greener chemical processes.

In summary, 3-Aminoisonicotinaldehyde dihydrochloride (CAS No. 1220039-62-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique chemical properties and adaptability make it a sought-after reagent in both academic and industrial settings. As research continues to uncover new uses, its importance in synthetic chemistry is expected to grow even further.